Cas no 77803-57-7 ({[5-(4-ethoxy-3,5-dimethoxyphenyl)-1H-1,2,4-triazol-3-yl]sulfanyl}acetic acid)

{[5-(4-ethoxy-3,5-dimethoxyphenyl)-1H-1,2,4-triazol-3-yl]sulfanyl}acetic acid structure
77803-57-7 structure
Product Name:{[5-(4-ethoxy-3,5-dimethoxyphenyl)-1H-1,2,4-triazol-3-yl]sulfanyl}acetic acid
CAS No:77803-57-7
MF:C14H17N3O5S
MW:339.3668820858
CID:1789256
PubChem ID:3060189
Update Time:2025-04-21

{[5-(4-ethoxy-3,5-dimethoxyphenyl)-1H-1,2,4-triazol-3-yl]sulfanyl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • {[5-(4-ethoxy-3,5-dimethoxyphenyl)-1H-1,2,4-triazol-3-yl]sulfanyl}acetic acid
    • 2-[[5-(4-ethoxy-3,5-dimethoxyphenyl)-1H-1,2,4-triazol-3-yl]sulfanyl]acetic acid
    • 77803-57-7
    • BRN 5354410
    • 5-(3,5-Dimetossi-4-etossifenil)-3-carbossimetiltio-4H-1,2,4-triazolo
    • DTXSID70228431
    • Acetic acid, (15-(4-ethoxy-3,5-dimethoxyphenyl)1H-1,2,4-triazol-3-yl)thio)-
    • 5-(3,5-Dimetossi-4-etossifenil)-3-carbossimetiltio-4H-1,2,4-triazolo [Italian]
    • Inchi: 1S/C14H17N3O5S/c1-4-22-12-9(20-2)5-8(6-10(12)21-3)13-15-14(17-16-13)23-7-11(18)19/h5-6H,4,7H2,1-3H3,(H,18,19)(H,15,16,17)
    • InChI Key: NCYAWNXRJHWFFO-UHFFFAOYSA-N
    • SMILES: S(CC(=O)O)C1=NNC(C2C=C(C(=C(C=2)OC)OCC)OC)=N1

Computed Properties

  • Exact Mass: 339.088891
  • Monoisotopic Mass: 339.088891
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 8
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 132
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.41
  • Boiling Point: 587°C at 760 mmHg
  • Flash Point: 308.8°C
  • Refractive Index: 1.616
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